Cas no 1311705-43-7 (2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide
• CAS No: 1311705-43-7
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5901555
• PubChem ID: 53583967
• Update Time: 2025-05-24

2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26681445
• 2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide
• 2-(1,3-dioxaindan-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide
• AKOS032987498
• 2-(1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide
• Z1023019436
• 1311705-43-7

• Inchi： 1S/C16H15N3O3S/c1-2-6-19(7-5-17)16(20)12-9-23-15(18-12)11-3-4-13-14(8-11)22-10-21-13/h3-4,8-9H,2,6-7,10H2,1H3
• InChI Key： QTGFLGJVWIKLQP-UHFFFAOYSA-N
• SMILES： S1C=C(C(N(CC#N)CCC)=O)N=C1C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide

Research Brief on 2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide (CAS: 1311705-43-7)

The compound 2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide (CAS: 1311705-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. The benzodioxole and thiazole moieties in its structure are critical for its bioactivity, enabling interactions with key protein targets. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding modes and optimize its efficacy.

In preclinical trials, 2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-propyl-1,3-thiazole-4-carboxamide demonstrated promising results in reducing oxidative stress and inflammation in animal models. Its ability to cross the blood-brain barrier further underscores its potential for treating central nervous system disorders. However, challenges related to its pharmacokinetics and toxicity profile remain under investigation.

Future research directions include structural modifications to enhance selectivity and reduce off-target effects, as well as large-scale clinical trials to validate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

This brief underscores the importance of 1311705-43-7 as a promising candidate in drug discovery, with implications for treating a range of chronic and degenerative conditions. Continued exploration of its pharmacological properties and therapeutic potential is warranted to fully realize its clinical benefits.